![molecular formula C24H33N3O2 B247695 1-[1-(3-Methoxybenzyl)-4-piperidinyl]-4-(2-methoxyphenyl)piperazine](/img/structure/B247695.png)
1-[1-(3-Methoxybenzyl)-4-piperidinyl]-4-(2-methoxyphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[1-(3-Methoxybenzyl)-4-piperidinyl]-4-(2-methoxyphenyl)piperazine, commonly known as MeOPP, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various research fields, including neuroscience, pharmacology, and drug discovery.
Mechanism of Action
MeOPP acts as a selective agonist for the 5-HT1A serotonin receptor, which is widely distributed throughout the brain and plays a crucial role in the regulation of mood, anxiety, and behavior. By binding to this receptor, MeOPP activates downstream signaling pathways that lead to the modulation of neurotransmitter release and neuronal activity. The exact mechanism of action of MeOPP is still under investigation, but it is believed to involve the activation of G protein-coupled receptors and the inhibition of adenylate cyclase activity.
Biochemical and Physiological Effects
MeOPP has been shown to have various biochemical and physiological effects, including the modulation of serotonin release, the regulation of neuronal activity, and the improvement of cognitive function. In animal studies, MeOPP has been shown to increase serotonin levels in the brain and to reduce anxiety-like behaviors. It has also been shown to improve memory and learning in rats. However, the exact biochemical and physiological effects of MeOPP in humans are still under investigation.
Advantages and Limitations for Lab Experiments
MeOPP has several advantages for use in lab experiments, including its high potency and selectivity for the 5-HT1A serotonin receptor, its stability in solution, and its ease of synthesis. However, there are also some limitations to its use, including its potential toxicity and the need for further studies to establish its safety and efficacy in humans.
Future Directions
There are several future directions for research on MeOPP, including the investigation of its potential use as a therapeutic agent for various neurological disorders, the optimization of its synthesis method to improve yields and purity, and the development of new drugs that target the 5-HT1A serotonin receptor. Additionally, further studies are needed to establish the safety and efficacy of MeOPP in humans and to investigate its potential side effects and interactions with other drugs.
Conclusion
MeOPP is a promising compound that has gained significant attention in the scientific community due to its potential applications in various research fields. Its high potency and selectivity for the 5-HT1A serotonin receptor make it a valuable tool for the study of neurotransmitter function and the development of new drugs for neurological disorders. However, further studies are needed to establish its safety and efficacy in humans and to investigate its potential side effects and interactions with other drugs.
Synthesis Methods
MeOPP can be synthesized using a multi-step reaction process that involves the reaction of 3-methoxybenzyl chloride with piperidine, followed by the reaction of the resulting compound with 2-methoxyphenylpiperazine. The final product is obtained by purification using column chromatography. The synthesis method has been optimized to ensure high yields and purity of the MeOPP compound.
Scientific Research Applications
MeOPP has been extensively studied for its potential applications in various research fields. In neuroscience, it has been used as a tool to study the function of serotonin receptors and their role in the regulation of mood and behavior. MeOPP has also been used in pharmacology research to investigate the efficacy and safety of new drugs that target serotonin receptors. Additionally, MeOPP has been studied for its potential use as a therapeutic agent for the treatment of various neurological disorders, including depression, anxiety, and schizophrenia.
properties
Molecular Formula |
C24H33N3O2 |
---|---|
Molecular Weight |
395.5 g/mol |
IUPAC Name |
1-(2-methoxyphenyl)-4-[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]piperazine |
InChI |
InChI=1S/C24H33N3O2/c1-28-22-7-5-6-20(18-22)19-25-12-10-21(11-13-25)26-14-16-27(17-15-26)23-8-3-4-9-24(23)29-2/h3-9,18,21H,10-17,19H2,1-2H3 |
InChI Key |
SZKXSUXAAMGZDD-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)CN2CCC(CC2)N3CCN(CC3)C4=CC=CC=C4OC |
Canonical SMILES |
COC1=CC=CC(=C1)CN2CCC(CC2)N3CCN(CC3)C4=CC=CC=C4OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.